Cas no 33631-04-8 (2-Methoxypyridine-3,4-diamine)
2-Methoxypyridine-3,4-diamine is a heterocyclic organic compound featuring both amine and methoxy functional groups on a pyridine backbone. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients requiring substituted pyridine motifs. Its reactive diamine groups enable selective functionalization, while the methoxy substituent enhances solubility and electronic properties. The compound is valued for its stability under standard conditions and compatibility with a range of coupling and condensation reactions. It is commonly employed in the preparation of fused heterocycles, dyes, and ligands for catalytic systems. Proper handling requires adherence to safety protocols due to potential amine reactivity.
2-Methoxypyridine-3,4-diamine structure
Product Name:2-Methoxypyridine-3,4-diamine
CAS No:33631-04-8
MF:C6H9N3O
MW:139.155160665512
MDL:MFCD10574697
CID:294373
PubChem ID:10148998
Update Time:2025-10-29
2-Methoxypyridine-3,4-diamine Chemical and Physical Properties
Names and Identifiers
-
- 2-Methoxypyridine-3,4-diamine
- 3,4-Diamino-2-methoxypyridine
- 3,4-Pyridinediamine,2-methoxy-
- 2-methoxy-3,4-diaminopyridine
- 2-methoxy-3,4-pyridinediamine
- 2-methoxy-pyridine-3,4-diamine
- 3,4-Diamino-2-methoxypyridin
- 3,4-Pyridinediamine,2-methoxy
- MFCD10574697
- DTXSID90436137
- 33631-04-8
- CS-0146048
- EN300-205602
- SCHEMBL2946870
- AB56399
- AKOS006304802
- SY068088
- FT-0712478
- AMY8008
- J-509876
- AC-27200
- AS-30617
- YAIFNSSQKVRCSO-UHFFFAOYSA-N
- DB-081986
- pyridine, 3,4-diamino-2-methoxy-
-
- MDL： MFCD10574697
- Inchi： 1S/C6H9N3O/c1-10-6-5(8)4(7)2-3-9-6/h2-3H,8H2,1H3,(H2,7,9)
- InChI Key： YAIFNSSQKVRCSO-UHFFFAOYSA-N
- SMILES： O(C)C1C(=C(C=CN=1)N)N
Computed Properties
- Exact Mass: 139.07500
- Monoisotopic Mass: 139.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 74.2Ų
Experimental Properties
- PSA: 74.16000
- LogP: 1.41700
2-Methoxypyridine-3,4-diamine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Methoxypyridine-3,4-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M12257-1g |
2-Methoxypyridine-3,4-diamine |
33631-04-8 | 1g |
6582CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M12257-250mg |
2-Methoxypyridine-3,4-diamine |
33631-04-8 | 250mg |
2508CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M12257-500mg |
2-Methoxypyridine-3,4-diamine |
33631-04-8 | 500mg |
4158CNY | 2021-05-08 | ||
| Alichem | A029007362-250mg |
3,4-Diamino-2-methoxypyridine |
33631-04-8 | 95% | 250mg |
$1029.00 | 2023-09-02 | |
| Alichem | A029007362-500mg |
3,4-Diamino-2-methoxypyridine |
33631-04-8 | 95% | 500mg |
$1769.25 | 2023-09-02 | |
| Alichem | A029007362-1g |
3,4-Diamino-2-methoxypyridine |
33631-04-8 | 95% | 1g |
$2952.90 | 2023-09-02 | |
| Fluorochem | 231760-250mg |
2-Methoxypyridine-3,4-diamine |
33631-04-8 | 95% | 250mg |
￡248.00 | 2022-02-28 | |
| Fluorochem | 231760-1g |
2-Methoxypyridine-3,4-diamine |
33631-04-8 | 95% | 1g |
￡818.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M12257-1g |
2-Methoxypyridine-3,4-diamine |
33631-04-8 | 1g |
6582.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M12257-250mg |
2-Methoxypyridine-3,4-diamine |
33631-04-8 | 250mg |
2508.0CNY | 2021-07-13 |
2-Methoxypyridine-3,4-diamine Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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